3-Chloro-4-[(4-chloronaphthalen-1-yl)oxy]-2,5-dimethylaniline

• CAS RN: 90040-36-1
• Molecular Formula: C18H15Cl2NO
• Molecular Weight: 332.2 g/mol
• IUPAC Name: 3-chloro-4-(4-chloronaphthalen-1-yl)oxy-2,5-dimethylaniline
• InChI: InChI=1S/C18H15Cl2NO/c1-10-9-15(21)11(2)17(20)18(10)22-16-8-7-14(19)12-5-3-4-6-13(12)16/h3-9H,21H2,1-2H3
• InChI Key: AVKGZTVSEYSUNW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1OC2=CC=C(C3=CC=CC=C32)Cl)Cl)C)N

Description

3-Chloro-4-[(4-chloronaphthalen-1-yl)oxy]-2,5-dimethylaniline is a useful research compound. Its molecular formula is C18H15Cl2NO and its molecular weight is 332.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Into a solution containing 13.8 grams (38.1 mmol) of 3-chloro-4-(4-chloro-1-naphthoxy)- 2,5-dimethyl-1-nitrobenzene prepared in Part A in 400 milliliters of toluene was added 2.0 grams of a 5% platinum on carbon catalyst. The resulting mixture was placed in a one liter rocking Parr hydrogenation vessel. Hydrogen was introduced into the vessel to a pressure of 120 psi, The hydrogen pressure was maintained between 100-120 psi until hydrogen uptake ceased. The contents of the reactor vessel were then removed and filtered. Removal of the solvents from the filtrate afforded 11.6 grams of 3-chloro-4-(4-chloro-1-naphthoxy)-2,5-dimethyl-aniline as a white solid having a melting point of 118° C.-125° C.